Cas no 63463-02-5 (4-[5-(5-Thiophen-2-ylthiophen-2-yl)thiophen-2-yl]pyrimidine)

• Product Name: 4-[5-(5-Thiophen-2-ylthiophen-2-yl)thiophen-2-yl]pyrimidine
• CAS No: 63463-02-5
• MF: C₁₆H₁₀N₂S₃
• MW: 326.458999156952
• CID: 2790851
• PubChem ID: 71372619
• Update Time: 2025-04-21

4-[5-(5-Thiophen-2-ylthiophen-2-yl)thiophen-2-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 63463-02-5
• DTXSID60795485
• 4-([1~2~,2~2~:2~5~,3~2~-Terthiophen]-1~5~-yl)pyrimidine
• 4-[5-(5-Thiophen-2-ylthiophen-2-yl)thiophen-2-yl]pyrimidine

• Inchi： 1S/C16H10N2S3/c1-2-13(19-9-1)14-5-6-16(21-14)15-4-3-12(20-15)11-7-8-17-10-18-11/h1-10H
• InChI Key： KLKZHUGHZMGSGV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(C2C=CN=CN=2)S1

Computed Properties

• Exact Mass: 326.00061185Da
• Monoisotopic Mass: 326.00061185Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 111Ų